Cas no 90720-06-2 (Acetic acid, [[2-chloro-4-(trifluoromethyl)phenyl]amino]oxo-)

• Product Name: Acetic acid, [[2-chloro-4-(trifluoromethyl)phenyl]amino]oxo-
• CAS No: 90720-06-2
• MF: C₉H₅ClF₃NO₃
• MW: 267.589112043381
• CID: 749702
• PubChem ID: 53485389
• Update Time: 2025-04-19

Acetic acid, [[2-chloro-4-(trifluoromethyl)phenyl]amino]oxo- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[2-chloro-4-(trifluoromethyl)phenyl]amino]oxo-
• 2-[[2-Chloro-4-(trifluoromethyl)phenyl]amino]-2-oxo-acetic acid
• AKOS006254153
• 90720-06-2
• DTXSID50704561
• FT-0710735
• [2-Chloro-4-(trifluoromethyl)anilino](oxo)acetic acid

• Inchi： 1S/C9H5ClF3NO3/c10-5-3-4(9(11,12)13)1-2-6(5)14-7(15)8(16)17/h1-3H,(H,14,15)(H,16,17)
• InChI Key： NHWKKBCMZVSSGC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1NC(C(=O)O)=O

Computed Properties

• Exact Mass: 266.9910052g/mol
• Monoisotopic Mass: 266.9910052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų